Cas no 1806319-06-1 (2-(Aminomethyl)benzo[d]oxazole-4-sulfonamide)

• Product Name: 2-(Aminomethyl)benzo[d]oxazole-4-sulfonamide
• CAS No: 1806319-06-1
• MF: C₈H₉N₃O₃S
• MW: 227.240360021591
• CID: 4817949
• Update Time: 2023-08-19

2-(Aminomethyl)benzo[d]oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)benzo[d]oxazole-4-sulfonamide

• Inchi： 1S/C8H9N3O3S/c9-4-7-11-8-5(14-7)2-1-3-6(8)15(10,12)13/h1-3H,4,9H2,(H2,10,12,13)
• InChI Key： IFXBAWFICDUMSG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C1N=C(CN)O2)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: -0.8
• Topological Polar Surface Area: 121